5-methyl-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H11N3O4S/c1-9-6-12(20-24-9)15(21)19-17-18-13(8-25-17)11-7-10-4-2-3-5-14(10)23-16(11)22/h2-8H,1H3,(H,18,19,21)
• InChI Key: CIQWWCWXVSJNCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=NC(=CS2)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C17H11N3O4S
• Molecular Weight: 353.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like 5-methyl-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)isoxazole-3-carboxamide involves multi-step reactions, starting from basic chemical entities to achieve the final compound. For instance, a series of novel organic ligands, which are the tautomeric forms of related compounds, have been synthesized from 3-formylchromone and oxamic acid thiohydrazides. These processes often involve the use of metal complexes as catalysts, showcasing the intricate methods employed to achieve the desired molecular architecture (Myannik et al., 2018).

Molecular Structure Analysis

The structural analysis of such compounds is paramount for understanding their chemical behavior. The crystal structure of related complexes has been solved using single-crystal X-ray diffraction methods, revealing detailed geometric arrangements such as coordination by aldimine nitrogen atom, thiolate sulfur atom, and oxygen atom of the pyrone ring, as well as bridged chloride anions in specific cases. These findings underscore the importance of structural studies in elucidating the molecular geometry that underpins the compound's properties (Myannik et al., 2018).

Chemical Reactions and Properties

The chemical reactivity and properties of these compounds are influenced by their structural characteristics. For example, the electrochemical behavior of synthesized ligands and their complexes has been investigated using cyclic voltammetry, providing insights into their redox properties. Such studies are critical for understanding how these molecules interact with other chemical entities and their potential applications in various fields (Myannik et al., 2018).

Mechanism of Action

Target of Action

Similar compounds have shown to exhibitdopamine D2 receptor antagonistic activity along with serotonin 5-HT2 receptor blockage activity . These receptors play a crucial role in the regulation of mood, reward, and cognition in the central nervous system.

Mode of Action

This inhibition could lead to changes in neurotransmitter levels and neuronal signaling, resulting in its observed biological effects .

Biochemical Pathways

dopaminergic and serotonergic pathways . These pathways are involved in a variety of physiological processes, including mood regulation, reward, and cognition .

Pharmacokinetics

The presence of functional groups such as the isoxazole and thiazole rings in its structure may influence its pharmacokinetic properties, potentially affecting its bioavailability and metabolic stability .

Result of Action

Similar compounds have shownanti-inflammatory and antipsychotic properties . These effects are likely the result of its interaction with its target receptors and the subsequent changes in cellular signaling pathways .